Cas no 534620-32-1 (1-{imidazo1,2-apyridin-3-yl}-2-methylpropan-2-amine)

• Product Name: 1-{imidazo1,2-apyridin-3-yl}-2-methylpropan-2-amine
• CAS No: 534620-32-1
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 6535955
• PubChem ID: 14602279
• Update Time: 2025-08-04

1-{imidazo1,2-apyridin-3-yl}-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-{imidazo1,2-apyridin-3-yl}-2-methylpropan-2-amine
• IMidazo[1,2-a]pyridine-3-ethanaMine,a,a-diMethyl-

• Inchi： 1S/C11H15N3/c1-11(2,12)7-9-8-13-10-5-3-4-6-14(9)10/h3-6,8H,7,12H2,1-2H3
• InChI Key： ZWHJSUNRSTVFFG-UHFFFAOYSA-N
• SMILES： C(C1N2C(=NC=1)C=CC=C2)C(C)(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 1-{imidazo1,2-apyridin-3-yl}-2-methylpropan-2-amine

Research Brief on 1-{imidazo[1,2-a]pyridin-3-yl}-2-methylpropan-2-amine (CAS: 534620-32-1): Recent Advances and Applications

1-{imidazo[1,2-a]pyridin-3-yl}-2-methylpropan-2-amine (CAS: 534620-32-1) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

Recent literature indicates that 1-{imidazo[1,2-a]pyridin-3-yl}-2-methylpropan-2-amine exhibits promising pharmacological properties, including high affinity for specific neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective serotonin receptor modulators, which are being investigated for their potential in treating anxiety and depression disorders. The compound's imidazopyridine core is particularly noteworthy for its ability to enhance blood-brain barrier permeability, a critical factor in CNS drug development.

In addition to its CNS applications, research has also explored the compound's role in oncology. A preclinical study conducted by researchers at the National Cancer Institute (2024) revealed that derivatives of 1-{imidazo[1,2-a]pyridin-3-yl}-2-methylpropan-2-amine exhibit potent inhibitory effects on certain kinase enzymes involved in tumor proliferation. The study utilized advanced molecular docking techniques to elucidate the compound's binding interactions, providing a foundation for further drug optimization.

The synthesis of 1-{imidazo[1,2-a]pyridin-3-yl}-2-methylpropan-2-amine has also seen advancements in recent years. A 2024 report in Organic Process Research & Development detailed a novel, scalable synthetic route that improves yield and reduces environmental impact compared to traditional methods. This development is particularly significant for industrial-scale production, addressing one of the key challenges in the commercialization of this compound.

Despite these promising developments, challenges remain in the clinical translation of 1-{imidazo[1,2-a]pyridin-3-yl}-2-methylpropan-2-amine-based therapeutics. Pharmacokinetic studies have identified potential metabolic instability in certain derivatives, necessitating further structural modifications. Ongoing research is focused on addressing these limitations while maintaining the compound's therapeutic efficacy.

In conclusion, 1-{imidazo[1,2-a]pyridin-3-yl}-2-methylpropan-2-amine (CAS: 534620-32-1) represents a versatile scaffold with broad applications in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compelling subject for continued research, particularly in the fields of CNS disorders and oncology. Future studies will likely focus on optimizing its pharmacological profile and advancing promising derivatives through clinical trials.